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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract: Lactonitrile (CH₃CH(OH)CN), the cyanohydrin of acetaldehyde, is a pivotal organic

compound with significant industrial and research applications. As a bifunctional molecule

containing both a hydroxyl and a nitrile group, it serves as a key intermediate in the synthesis

of valuable chemicals, most notably lactic acid and its esters. This document provides an in-

depth technical overview of lactonitrile, covering its physicochemical properties, spectroscopic

signature, synthesis protocols, reaction mechanisms, and applications. All quantitative data is

presented in structured tables, and key processes are visualized using logical diagrams to

facilitate a comprehensive understanding for a scientific audience.

Physicochemical and Spectroscopic Properties
Lactonitrile is a colorless to straw-colored liquid that is highly soluble in water.[1][2][3] It is

classified as an extremely hazardous substance due to its ability to release highly toxic

hydrogen cyanide.[1][2]

Physical and Chemical Properties
The fundamental physical and chemical properties of lactonitrile are summarized in Table 1,

providing essential data for handling, storage, and experimental design.
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Property Value Source(s)

IUPAC Name 2-Hydroxypropanenitrile [1][4]

Synonyms
Acetaldehyde cyanohydrin,

Ethylidene cyanohydrin
[1][4][5]

CAS Number 78-97-7 [1][4]

Molecular Formula C₃H₅NO [1][4]

Molar Mass 71.079 g·mol⁻¹ [1][4]

Appearance
Colorless to yellow/straw-

colored liquid
[1][2][4]

Melting Point -40 °C (-40 °F) [1][4]

Boiling Point
182-184 °C (360-363 °F) with

slight decomposition
[4][5]

Density 0.9877 g/cm³ at 20 °C [5]

Solubility
Soluble in water, alcohol,

ether, and chloroform
[4][5]

Vapor Density 2.45 (Air = 1) [4][5]

Flash Point 77 °C (170 °F) (closed cup) [4][5]

logP -0.94 [4]

Spectroscopic Data
Spectroscopic analysis is critical for the identification and characterization of lactonitrile. Key

data from various analytical techniques are presented in Table 2.
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Technique
Key Data and
Observations

Source(s)

¹H NMR

Spectra available in the

Sadtler Research Laboratories

Spectral Collection (No. 6192).

[4]

¹³C NMR

Spectra available, providing

data on the three distinct

carbon environments.

[6][7][8]

IR Spectroscopy

IR: 15530 (Sadtler Research

Laboratories IR Grating

Collection). Spectra typically

obtained neat (KBr) or as a

capillary cell neat sample.

[4][6]

Mass Spectrometry (GC-MS)
Major peaks (m/z): 27, 29, 44,

15, 43.
[4]

UV Spectroscopy
Max Absorption (undiluted):

270 nm (log E = -0.7).
[4]

Synthesis of Lactonitrile
The primary industrial method for synthesizing lactonitrile is the nucleophilic addition of

hydrogen cyanide (HCN) to acetaldehyde.[1][5] This reaction is typically base-catalyzed and is

reversible.[9][10]

Reaction Mechanism
The formation of lactonitrile proceeds via a base-catalyzed nucleophilic addition. The cyanide

ion (⁻CN), a potent nucleophile, attacks the electrophilic carbonyl carbon of acetaldehyde. This

is followed by protonation of the resulting alkoxide intermediate to yield the cyanohydrin

product.[9][11]
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Reactants Intermediate Product

Acetaldehyde CH₃CHO Alkoxide Intermediate CH₃CH(O⁻)CN1. Nucleophilic Attack Lactonitrile CH₃CH(OH)CN2. Protonation (from HCN or H₂O)

Click to download full resolution via product page

Caption: Mechanism of base-catalyzed lactonitrile synthesis.

Experimental Protocol: Synthesis of Lactonitrile
This protocol is a representative method based on common industrial practices.[3][12] Extreme

caution is required due to the use of highly toxic hydrogen cyanide. All work must be conducted

in a certified chemical fume hood by trained personnel with appropriate safety measures in

place.

Reactor Preparation: A jacketed glass reactor, equipped with a mechanical stirrer, a dropping

funnel, and a temperature probe, is cooled to a range of -10 to 20 °C using a circulating

chiller.[3][12]

Reactant Charging: Equimolar amounts of purified acetaldehyde and hydrogen cyanide are

used.[3] The acetaldehyde is added to the reactor.
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Catalyst Addition: A catalytic amount of a base, such as sodium hydroxide (e.g., 1.5% of a

20% NaOH solution), is added to the acetaldehyde with stirring.[3]

HCN Addition: Hydrogen cyanide is added dropwise from the dropping funnel to the stirred

acetaldehyde-catalyst mixture. The addition rate is carefully controlled to maintain the

reaction temperature between -10 and 20 °C, as the reaction is exothermic.[12]

Reaction Monitoring: The reaction is monitored for completion using an appropriate analytical

technique, such as Gas Chromatography (GC).

Stabilization: Upon completion, the reaction is quenched and the crude lactonitrile product

is stabilized by the addition of an acid, such as sulfuric acid, to prevent decomposition back

to the starting materials.[3][12]

Purification: The crude product is purified by vacuum distillation to separate it from unreacted

starting materials and side products.[13][14] The purified lactonitrile should be stored in a

cool, dry, dark, and well-ventilated area in a tightly sealed container.[2][15]

Key Chemical Reactions and Applications
Lactonitrile's bifunctionality makes it a versatile intermediate for synthesizing a range of

important chemicals.

Hydrolysis to Lactic Acid
The most significant industrial application of lactonitrile is its hydrolysis to produce lactic acid.

[1][16] This reaction is typically performed using a strong acid like sulfuric or hydrochloric acid.

[14][16] The nitrile group is hydrolyzed to a carboxylic acid, and an ammonium salt is formed as

a by-product.[16]
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Caption: Workflow from lactonitrile synthesis to lactic acid production.

Experimental Protocol: Hydrolysis to Lactic Acid
This protocol outlines the acid-catalyzed hydrolysis of lactonitrile.

Setup: In a chemical fume hood, a round-bottom flask is equipped with a reflux condenser

and a magnetic stirrer.

Reagents: Purified lactonitrile is added to the flask, followed by the slow and careful

addition of an aqueous solution of a strong acid (e.g., sulfuric acid).[14]

Reaction: The mixture is heated to reflux and maintained at that temperature until the

hydrolysis is complete (monitored by TLC or HPLC).
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Workup: The resulting mixture contains lactic acid and an ammonium salt (e.g., ammonium

bisulfate).[14]

Purification: High-purity lactic acid can be obtained through a multi-step purification process.

One common method involves reacting the crude lactic acid with methanol to form methyl

lactate. The methyl lactate is then purified by distillation and subsequently hydrolyzed back

to pure lactic acid.[3]

Other Applications
Beyond lactic acid production, lactonitrile is a valuable intermediate and solvent:

Chemical Intermediate: It is used in the production of ethyl lactate (a green solvent), alanine,

acrylic fibers, and resins.[4][5][12]

Organic Synthesis: As a cyanohydrin, it is an important building block for creating new

carbon-carbon bonds, enabling the synthesis of α-hydroxy acids and β-amino alcohols.[9]

[17]

Solvent: Lactonitrile can be used as a polar aprotic solvent for a variety of reactions,

including those in organometallic chemistry and polymerizations.[5]

Safety and Handling
Lactonitrile is an extremely toxic compound that can be fatal if swallowed, inhaled, or

absorbed through the skin.[15][18][19]

Toxicity: Its toxicity is primarily due to its nature as a cyanohydrin, which can readily release

hydrogen cyanide (HCN).[1][2] Symptoms of cyanide poisoning include headache, dizziness,

rapid heart rate, difficulty breathing, seizures, and coma.[5][19]

Handling: All handling must occur in a well-ventilated chemical fume hood.[2] Appropriate

personal protective equipment (PPE), including chemical-resistant gloves, splash goggles,

and impervious clothing, is mandatory.[2][15]

Storage: Store in a cool, dry, dark, and secure location away from incompatible materials

such as strong acids, strong bases, and oxidizing agents.[2][3] Containers should be tightly
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sealed.[15]

Spills and Exposure: In case of exposure, immediately move the victim to fresh air, remove

contaminated clothing, and flush affected areas with copious amounts of water.[19] Seek

immediate medical attention. Administering 100% oxygen is a critical first-aid measure.[2][19]

Contact with acids or bases can liberate highly toxic HCN gas.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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